Cas no 1805020-16-9 (3,6-Bis(trifluoromethyl)-2-methylanisole)

• Product Name: 3,6-Bis(trifluoromethyl)-2-methylanisole
• CAS No: 1805020-16-9
• MF: C₁₀H₈F₆O
• MW: 258.16034412384
• CID: 5002953
• Update Time: 2025-06-08

3,6-Bis(trifluoromethyl)-2-methylanisole Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-methylanisole

• Inchi： 1S/C10H8F6O/c1-5-6(9(11,12)13)3-4-7(8(5)17-2)10(14,15)16/h3-4H,1-2H3
• InChI Key： XASXRXNGQIMBAV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=C(C=1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3,6-Bis(trifluoromethyl)-2-methylanisole

Introduction to 3,6-Bis(trifluoromethyl)-2-methylanisole (CAS No. 1805020-16-9)

3,6-Bis(trifluoromethyl)-2-methylanisole, identified by its Chemical Abstracts Service (CAS) number 1805020-16-9, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. The presence of multiple trifluoromethyl groups and a methyl-substituted anisole core imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The compound belongs to the class of halogenated aromatics, which are widely employed in medicinal chemistry due to their enhanced lipophilicity and metabolic stability. The trifluoromethyl group, in particular, is a well-documented pharmacophore that influences both the pharmacokinetic and pharmacodynamic profiles of drug candidates. Its electron-withdrawing nature increases the metabolic resistance of molecules, while also enhancing binding affinity to biological targets.

In recent years, there has been a surge in research focused on fluorinated anisole derivatives as potential therapeutic agents. Studies have demonstrated that compounds incorporating trifluoromethyl substituents exhibit improved efficacy in various disease models, including cancer and inflammation. The structural motif of 3,6-Bis(trifluoromethyl)-2-methylanisole provides a promising platform for further derivatization, enabling the exploration of its biological potential.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The aromatic ring system allows for facile functionalization at multiple positions, enabling the introduction of additional pharmacophores or tags for biochemical assays. This flexibility has made it a attractive choice for medicinal chemists seeking to develop targeted therapies.

Recent advancements in computational chemistry have further illuminated the significance of 3,6-Bis(trifluoromethyl)-2-methylanisole in drug design. Molecular modeling studies suggest that the compound can interact with biological targets through hydrophobic interactions and π-stacking, properties that are critical for drug-receptor binding. These insights have guided the optimization of analogs with improved pharmacological activity.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for crop protection agents. Fluorinated aromatic compounds are known to exhibit herbicidal and pesticidal properties, making them valuable in sustainable agriculture. Research is ongoing to explore how modifications to the trifluoromethyl-substituted anisole core can enhance its efficacy against resistant pests.

From a synthetic perspective, 3,6-Bis(trifluoromethyl)-2-methylanisole serves as an excellent intermediate for constructing more complex molecules. Its high reactivity at the positions bearing trifluoromethyl groups allows for diverse chemical transformations, including cross-coupling reactions and nucleophilic substitutions. These synthetic pathways have been leveraged to produce novel scaffolds with tailored biological activities.

The compound's stability under various reaction conditions further underscores its utility in synthetic applications. Unlike some fluorinated derivatives that degrade under harsh conditions, 3,6-Bis(trifluoromethyl)-2-methylanisole remains robust, ensuring consistent yields in multi-step syntheses. This reliability has made it a preferred choice for industrial-scale production.

In conclusion, 3,6-Bis(trifluoromethyl)-2-methylanisole (CAS No. 1805020-16-9) represents a fascinating molecule with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and synthetic tractability position it as a key intermediate for developing next-generation bioactive compounds. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in drug discovery and agricultural innovation.